Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate

• Molecular Formula: C24H19N3O5S
• Molecular Weight: 461.5 g/mol
• IUPAC Name: methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate
• InChI: InChI=1S/C24H19N3O5S/c1-4-17-25-26-24(33-17)27-19(13-6-8-14(9-7-13)23(30)31-3)18-20(28)15-11-12(2)5-10-16(15)32-21(18)22(27)29/h5-11,19H,4H2,1-3H3
• InChI Key: XKXPWKZLZCNERZ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC=C(C=C5)C(=O)OC

Description

Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. In

Mechanism of Action

The exact mechanism of action of Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways, such as the NF-κB and MAPK pathways. It has also been found to inhibit the activity of various enzymes, such as COX-2 and iNOS.
Biochemical and Physiological Effects:
Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been found to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate has several advantages and limitations for lab experiments. One advantage is its potent anti-inflammatory and antioxidant properties, which make it a useful tool for studying these pathways. However, its complex synthesis method and high cost can be a limitation for some researchers.

Future Directions

There are several future directions for the study of Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate. One direction is to further study its potential applications in the treatment of neurological disorders, such as Alzheimer's disease. Another direction is to investigate its potential as a chemotherapeutic agent for cancer treatment. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate is a promising compound with several potential applications in various scientific fields. Its unique properties make it a useful tool for studying inflammation, oxidative stress, and cell proliferation. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate can be synthesized using a multistep process that involves the reaction of various reagents. The synthesis method involves the formation of a tetrahydrochromeno[2,3-c]pyrrol-1-yl intermediate, which is then reacted with 5-ethyl-1,3,4-thiadiazol-2-yl and benzoate to form the final product.

Scientific Research Applications

Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate has been extensively studied for its potential applications in various scientific fields. This compound has been found to have potent anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease.